ethyl 4-[(2-chloro-3-phenylacryloyl)amino]benzoate
Overview
Description
Ethyl 4-[(2-chloro-3-phenylacryloyl)amino]benzoate is a chemical compound that belongs to the class of acrylamide derivatives. It is widely used in scientific research for its ability to inhibit the activity of certain enzymes.
Mechanism of Action
The mechanism of action of Ethyl 4-[(2-chloro-3-phenylacryloyl)amino]benzoate involves its ability to bind to the active site of PTPs. This binding prevents the enzyme from dephosphorylating its substrate, leading to the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on the specific signaling pathway being studied. However, it has been shown to have a broad range of effects, including the activation of immune responses, the regulation of cell growth and differentiation, and the modulation of insulin signaling.
Advantages and Limitations for Lab Experiments
One of the main advantages of Ethyl 4-[(2-chloro-3-phenylacryloyl)amino]benzoate is its ability to selectively inhibit PTPs, making it a useful tool for studying specific signaling pathways. However, it is important to note that its effects can be highly dependent on the specific experimental conditions, and its use should be carefully controlled to avoid unintended effects.
Future Directions
There are many potential future directions for the use of Ethyl 4-[(2-chloro-3-phenylacryloyl)amino]benzoate in scientific research. Some possible areas of focus include the development of more selective inhibitors, the exploration of its effects on different signaling pathways, and the investigation of its potential therapeutic applications in various diseases. Additionally, the use of this compound in combination with other drugs or therapies may also be an area of interest.
Scientific Research Applications
Ethyl 4-[(2-chloro-3-phenylacryloyl)amino]benzoate is widely used in scientific research as an inhibitor of certain enzymes. It has been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which are critical regulators of cellular signaling pathways. This inhibition can lead to the activation of certain signaling pathways, which can be useful in studying various biological processes.
properties
IUPAC Name |
ethyl 4-[[(E)-2-chloro-3-phenylprop-2-enoyl]amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO3/c1-2-23-18(22)14-8-10-15(11-9-14)20-17(21)16(19)12-13-6-4-3-5-7-13/h3-12H,2H2,1H3,(H,20,21)/b16-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXLAIGLUQMKDLK-FOWTUZBSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C(=CC2=CC=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=CC=C2)/Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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